Cas no 2138098-85-6 (4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2138098-85-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6073085
• PubChem ID: 165510825
• Update Time: 2025-11-06

4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid
• 2138098-85-6
• EN300-1178588

• Inchi： 1S/C11H15NO3/c1-11(7-12,6-10(14)15)8-3-2-4-9(13)5-8/h2-5,13H,6-7,12H2,1H3,(H,14,15)
• InChI Key： PLBUXMUFWDQVEW-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1C=CC=C(C=1)O)CN)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid

Introduction to 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2138098-85-6)

4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138098-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of an amino group, a hydroxyl-substituted phenyl ring, and a branched butanoic acid backbone, presents intriguing possibilities for its biological activity and potential therapeutic applications.

The molecular structure of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid encompasses several key functional groups that contribute to its chemical reactivity and biological interactions. The presence of an amino group (–NH₂) at the fourth position and a hydroxyl group (–OH) on the phenyl ring at the third position enhances its solubility in polar solvents and facilitates hydrogen bonding, which is crucial for its interaction with biological targets. Additionally, the branched butanoic acid moiety introduces steric hindrance, influencing its binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug discovery. For instance, preliminary simulations indicate potential interactions with enzymes involved in metabolic pathways, which could lead to applications in managing metabolic disorders.

The synthesis of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid has been optimized through multi-step organic reactions, including condensation, reduction, and functional group transformations. The synthesis pathway not only highlights the synthetic versatility of this compound but also underscores its feasibility for large-scale production. Advanced synthetic techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In the realm of medicinal chemistry, 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid has been explored for its potential as an intermediate in the development of novel therapeutic agents. Its structural features make it a versatile scaffold for drug design, allowing modifications at various positions to tailor its pharmacological properties. Researchers are particularly interested in its ability to modulate inflammatory pathways, given the growing evidence linking aberrant inflammation to various chronic diseases.

Preclinical studies have begun to unravel the pharmacokinetic and pharmacodynamic properties of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid. These studies have revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for oral administration. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, further supporting its candidacy for clinical development.

The hydroxyl group on the phenyl ring of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid plays a critical role in determining its interaction with biological molecules. This feature has been exploited in designing derivatives with enhanced binding affinity or altered pharmacological profiles. For example, modifications at this position have led to compounds with improved selectivity against specific enzyme targets, reducing off-target effects and minimizing side reactions.

Recent research has also highlighted the potential of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid in regenerative medicine. Its ability to stimulate cellular proliferation and differentiation has been observed in vitro, suggesting its utility in tissue engineering applications. This finding opens up new avenues for exploring its role in promoting wound healing and tissue repair.

The chemical stability of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid under various conditions has been thoroughly evaluated. Studies have demonstrated that it remains stable under controlled storage conditions but may degrade when exposed to extreme temperatures or acidic environments. This information is crucial for formulating stable pharmaceutical formulations that maintain efficacy throughout their shelf life.

The growing interest in natural product-inspired drug design has led researchers to investigate derivatives of 4-amino-3-(3-hydroxyphenyl)-3-methylbutanoic acid that mimic bioactive compounds found in plants and microorganisms. By leveraging computational methods to identify promising analogs, scientists aim to develop novel therapeutics with improved efficacy and reduced toxicity.

The environmental impact of synthesizing and disposing of 4-amino-3-(3-hydroxyphenyl)-methylbutanoic acid has also been considered. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader sustainability goals in the pharmaceutical industry aimed at reducing environmental footprints while maintaining high-quality standards.

In conclusion, 4-amino- 2 -hydroxypheny1--methylbutanoic aci d (CAS No . 2138098--85--6) represents a fascinating subject -of study with diverse potential applications across pharmaceuticals , biotechnology , -and regenerative medicine . Its unique structural features , coupled with promising preclinical -results , make it an attractive candidate for further exploration . As research continues -to uncover new insights into its biology , this compound is poised to play a significant role -in shaping future therapeutic strategies . p >